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Abstract
This technical guide provides a summary of the known physicochemical properties of Methyl 5-
oxohept-6-enoate (CAS No. 34990-33-5). Due to a lack of specific experimental data in

publicly available literature and chemical databases for this compound, this document focuses

on its fundamental molecular characteristics. Furthermore, it furnishes detailed, generalized

experimental protocols for the determination of key physical properties applicable to liquid

esters. This guide is intended to serve as a foundational resource for researchers working with

this compound or similar unsaturated keto-esters.

Introduction
Methyl 5-oxohept-6-enoate is an organic compound featuring both a ketone and an ester

functional group, along with a terminal double bond.[1] Its structure suggests potential as an

intermediate in various organic syntheses. A comprehensive search of scientific literature and

chemical databases did not yield specific experimentally determined physical properties such

as boiling point, melting point, density, or refractive index for this compound. The information

presented herein is based on its molecular formula and structure.
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While specific experimental physical properties are not readily available, the fundamental

molecular data for Methyl 5-oxohept-6-enoate has been established. This information is

summarized in the table below.

Property Value Source

CAS Number 34990-33-5 [1]

Molecular Formula C₈H₁₂O₃ [1]

Molecular Weight 156.18 g/mol [1]

IUPAC Name methyl 5-oxohept-6-enoate [1]

Canonical SMILES COC(=O)CCCC(=O)C=C [1]

InChI Key
ONGNQDROOOWKJT-

UHFFFAOYSA-N
[1]

General Experimental Protocols for Physical
Property Determination
The following sections detail generalized experimental procedures for determining the primary

physical properties of a liquid organic compound such as Methyl 5-oxohept-6-enoate.

Determination of Boiling Point
The boiling point of a liquid is a key indicator of its volatility and purity. A common method for its

determination on a small scale is the micro boiling point or Siwoloboff method.

Protocol:

Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small-

diameter test tube or a melting point capillary tube that is sealed at one end.

Capillary Inversion: A second, smaller capillary tube, sealed at one end, is inverted and

placed inside the first tube containing the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15478925?utm_src=pdf-body
https://www.smolecule.com/products/s16096634
https://www.smolecule.com/products/s16096634
https://www.smolecule.com/products/s16096634
https://www.smolecule.com/products/s16096634
https://www.smolecule.com/products/s16096634
https://www.smolecule.com/products/s16096634
https://www.benchchem.com/product/b15478925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The assembly is attached to a thermometer and heated in a suitable apparatus,

such as a Thiele tube or a melting point apparatus with a heating block.

Observation: As the sample is heated, a stream of bubbles will emerge from the inverted

capillary. The heat is then carefully reduced or removed.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid just

begins to enter the inverted capillary tube is recorded as the boiling point. This corresponds

to the temperature at which the vapor pressure of the liquid equals the atmospheric

pressure.

Replicates: The procedure should be repeated at least two more times, and the average of

the consistent readings should be taken as the final boiling point.

Determination of Density
The density of a liquid can be determined accurately using a pycnometer or, more simply, by

measuring the mass of a known volume.

Protocol:

Apparatus Preparation: A clean, dry volumetric flask or a pycnometer of a known volume

(e.g., 1 mL or 5 mL) is used.

Mass of Empty Container: The mass of the empty, dry flask or pycnometer is accurately

measured on an analytical balance.

Filling: The container is carefully filled with the liquid sample up to the calibration mark,

ensuring there are no air bubbles.

Mass of Filled Container: The mass of the container filled with the liquid is accurately

measured.

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container from the mass of the filled container. The density is then calculated by dividing the
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mass of the liquid by its known volume.

Density (ρ) = (Mass_filled - Mass_empty) / Volume

Determination of Refractive Index
The refractive index is a measure of how much light bends as it passes through a substance

and is a characteristic property that is also indicative of purity. It is measured using a

refractometer.

Protocol:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive

index, often distilled water.

Sample Application: A few drops of the liquid sample are placed on the clean, dry prism of

the refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through

the eyepiece and adjusts the controls to bring the dividing line between the light and dark

fields into sharp focus at the center of the crosshairs.

Reading: The refractive index value is read from the instrument's scale.

Temperature Correction: The temperature of the measurement is crucial and should be

recorded. If the measurement temperature deviates from the standard reference temperature

(usually 20°C), a correction factor may need to be applied.

Cleaning: After the measurement, the prism is thoroughly cleaned with a suitable solvent

(e.g., ethanol or acetone) and a soft lens tissue.

Visualization of a General Synthetic Workflow
As no specific signaling pathways involving Methyl 5-oxohept-6-enoate were identified, the

following diagram illustrates a generalized workflow for the synthesis and purification of such a

compound, based on common organic chemistry techniques.
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A general workflow for the synthesis and characterization of an organic ester.
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Conclusion
While specific, experimentally verified physical property data for Methyl 5-oxohept-6-enoate
remains elusive in the current body of scientific literature, this guide provides the foundational

molecular information and establishes a framework for the experimental determination of its

key physical characteristics. The provided protocols are robust, standard methods in organic

chemistry and are suitable for application to this and similar compounds. Researchers are

encouraged to perform these measurements to contribute to the characterization of this

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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